Cas no 1344974-14-6 ((S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one
• CAS No: 1344974-14-6
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2158614
• Update Time: 2025-06-08

(S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one
• AM92004
• (S)-2-Amino-1-(3-dimethylaminopyrrolidin-1-yl)-3-methyl-butan-1-one
• (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one

• Inchi： 1S/C11H23N3O/c1-8(2)10(12)11(15)14-6-5-9(7-14)13(3)4/h8-10H,5-7,12H2,1-4H3/t9?,10-/m0/s1
• InChI Key： MPULQAZKGXFYJC-AXDSSHIGSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one

Compound Introduction: (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one (CAS No. 1344974-14-6)

The compound (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one, identified by its CAS number 1344974-14-6, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule, featuring a complex stereocenter, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's structure lies a highly functionalized pyrrolidine moiety, which is a crucial pharmacophore in many bioactive molecules. The presence of two distinct amine groups, one of which is a dimethylamino group, enhances the compound's versatility in forming hydrogen bonds and participating in various chemical reactions. This structural motif is particularly relevant in the design of molecules targeting neurological and cardiovascular systems.

Recent studies have highlighted the importance of stereoelectronic effects in optimizing the biological activity of pharmaceutical compounds. The (S)-configuration of the stereocenter in (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one plays a pivotal role in determining its interactions with biological targets. This configuration has been shown to improve binding affinity and selectivity, making it an attractive candidate for further medicinal chemistry exploration.

In the realm of drug discovery, the synthesis of enantiomerically pure compounds is often challenging but essential for achieving desired pharmacological outcomes. The preparation of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one involves sophisticated synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques. These processes ensure high enantiomeric purity, which is critical for minimizing side effects and maximizing therapeutic efficacy.

The pyrrolidine ring in this compound not only contributes to its structural complexity but also provides a scaffold for further derivatization. Researchers have leveraged this flexibility to develop novel analogs with enhanced pharmacokinetic properties. For instance, modifications at the 3-position of the pyrrolidine ring have been explored to improve metabolic stability and reduce clearance rates, thereby extending the compound's bioavailability.

Advances in computational chemistry have further accelerated the discovery process for compounds like (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one. Molecular modeling studies have been instrumental in predicting binding modes and optimizing interactions with target enzymes and receptors. These simulations have guided synthetic strategies and helped identify key structural features that contribute to biological activity.

The pharmaceutical industry has shown particular interest in compounds that exhibit both central nervous system (CNS) penetration and metabolic stability. The combination of a pyrrolidine core with amine functionalities makes (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one a promising candidate for drugs targeting neurodegenerative disorders. Preclinical studies have demonstrated its potential in modulating neurotransmitter pathways, offering hope for new therapeutic interventions.

Synthetic chemists have also explored greener methodologies for producing this compound, aligning with global efforts to reduce environmental impact. Catalytic processes using transition metals and biocatalytic approaches have been investigated to achieve higher yields and lower waste generation. These innovations not only improve efficiency but also enhance sustainability in pharmaceutical manufacturing.

The role of chiral auxiliaries and catalysts in asymmetric synthesis cannot be overstated. The development of efficient methods for constructing complex stereocenters has been a major focus in modern organic chemistry. The synthesis of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one exemplifies these advancements, showcasing how modern techniques can be applied to produce highly functionalized molecules with precision.

Ongoing research continues to uncover new applications for this compound and its derivatives. Collaborative efforts between academia and industry are driving innovation, leading to more effective and targeted therapies. As our understanding of molecular interactions deepens, compounds like (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-3-methyl-butan-1-one are poised to play a crucial role in addressing unmet medical needs.